2-[2-(3,3,3-Trifluoropropyl)-1,3-thiazol-4-yl]acetic acid
Overview
Description
Scientific Research Applications
Synthesis and Physical-Chemical Properties
The synthesis and investigation of physical-chemical properties of derivatives related to 2-[2-(3,3,3-Trifluoropropyl)-1,3-thiazol-4-yl]acetic acid have been a subject of study. For instance, Salionov (2015) synthesized a series of esters of 2-((4-R-5-(thiophene-2-yl)-4H-1,2,4-triazoles-3-yl)thio)acetic acids to explore their physical and chemical properties and acute toxicity, finding them to be practically non-toxic and low-toxic with LD50 values ranging from 525±51 mg/kg to 2250±200 mg/kg, indicating their safety profile for further applications (Salionov, 2015).
Biological Activities and Applications
Derivatives of thiazole acetic acids have shown a wide range of biological activities. For example, Bell and Wei (1976) reported that certain esters exhibited antitubercular activity, and some bicyclic thiazole-2-acetic acids had antidepressant activity, highlighting the therapeutic potential of these compounds in treating tuberculosis and depression (Bell & Wei, 1976). Additionally, Kučerová-Chlupáčová et al. (2020) found that (4-oxo-2-thioxothiazolidin-3-yl)acetic acids are potent inhibitors of aldose reductase with submicromolar IC50 values, suggesting their potential as therapeutic agents for conditions mediated by aldose reductase, such as diabetic complications (Kučerová-Chlupáčová et al., 2020).
Chemical Reactivity and Synthesis Approaches
Research on the chemical reactivity and synthesis of related compounds has provided valuable insights into developing new synthetic methods. For instance, Saroha and Khurana (2019) reported the acetic acid mediated regioselective synthesis of novel 2,4,5-trisubstituted thiazole derivatives through a domino reaction, showcasing innovative approaches to synthesizing thiazole derivatives with potential applications in drug discovery and materials science (Saroha & Khurana, 2019).
properties
IUPAC Name |
2-[2-(3,3,3-trifluoropropyl)-1,3-thiazol-4-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NO2S/c9-8(10,11)2-1-6-12-5(4-15-6)3-7(13)14/h4H,1-3H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSRMGMMIHCCIHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)CCC(F)(F)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.